Cas no 7554-28-1 (Diethyl D-Malate)

• Product Name: Diethyl D-Malate
• CAS No: 7554-28-1
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• MDL: MFCD02093483
• CID: 47561
• PubChem ID: 87573307
• Update Time: 2025-06-25

Diethyl D-Malate Chemical and Physical Properties

Names and Identifiers

• (R)-Diethyl 2-hydroxysuccinate
• Diethyl D-Malate
• D-(+)-Malic acid diethyl ester
• Diethyl D-(+)-Malate
• D-(+)-Apple Acid Diethyl Ester
• Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester, (2R)-
• diethyl (2R)-2-hydroxybutanedioate
• Butanedioic acid, hydroxy-, diethyl ester, (R)-
• Butanedioic acid, hydroxy-, diethyl ester, (2R)-
• (r)-diethyl malate
• (R)-Hydroxy-butanedioic Acid Diethyl Ester
• Diethyl (R)-malate
• Diethyl (+)-Malate
• Diethyl (2R)-Malate
• D-Malic Acid Diethyl Ester
• Diethyl (R)-2-Hydroxysuccinate
• D-(+)-App
• AI3-01727
• A865665
• 7554-28-1
• AKOS022185975
• DS-6572
• SCHEMBL4388130
• M1351
• D81853
• DTXSID90226474
• CS-W015897
• MFCD02093483
• EN300-7422260
• C8H14O5
• 1,4-DIETHYL (2R)-2-HYDROXYBUTANEDIOATE
• VKNUORWMCINMRB-ZCFIWIBFSA-N

• MDL： MFCD02093483
• Inchi： 1S/C8H14O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6,9H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： VKNUORWMCINMRB-ZCFIWIBFSA-N
• SMILES： O(CC)C([C@@H](CC(=O)OCC)O)=O

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Not available
• Density: 1.149
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 85°C
• Refractive Index: 1.4330 to 1.4370
• PSA: 72.83
• LogP: -0.13640
• Solubility: Not available

Diethyl D-Malate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• RTECS：UQ7350000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Diethyl D-Malate

Diethyl D-Malate: A Comprehensive Overview

Diethyl D-Malate (CAS No. 7554-28-1) is a versatile compound with significant applications in various industries, including food, cosmetics, and pharmaceuticals. This compound, also known as D-malic acid diethyl ester, is derived from the esterification of D-malic acid with ethanol. Its unique chemical structure and functional properties make it a valuable ingredient in numerous formulations.

The molecular formula of Diethyl D-Malate is C₈H₁₄O₆, and it exists as a white crystalline powder with a pleasant odor. It is highly soluble in organic solvents such as ethanol and ether but poorly soluble in water. This property makes it ideal for use in oil-based formulations where solubility and stability are critical.

One of the most notable applications of Diethyl D-Malate is in the food industry, where it serves as a flavor enhancer and acidulant. It is commonly used in beverages, candies, and baked goods to impart a tart taste while maintaining pH balance. Recent studies have highlighted its role in improving the sensory profile of low-calorie beverages, making it a popular choice among manufacturers aiming to reduce sugar content without compromising taste.

In the cosmetics sector, Diethyl D-Malate is valued for its moisturizing and skin-soothing properties. It is often incorporated into skincare products such as lotions, creams, and serums to enhance hydration and promote healthy-looking skin. Emerging research suggests that its ability to penetrate the skin barrier effectively contributes to its efficacy in combating dryness and irritation.

The pharmaceutical industry has also recognized the potential of Diethyl D-Malate as a carrier for active ingredients. Its biocompatibility and ability to enhance drug solubility make it a promising candidate for controlled-release drug delivery systems. Recent advancements in nanotechnology have further expanded its applications, with researchers exploring its use in encapsulating bioactive compounds for targeted therapy.

From a scientific perspective, Diethyl D-Malate has been extensively studied for its antioxidant properties. Studies have demonstrated that it can scavenge free radicals, thereby protecting cells from oxidative stress. This attribute positions it as a potential ingredient in anti-aging products and functional foods aimed at improving overall health and well-being.

In conclusion, Diethyl D-Malate (CAS No. 7554-28-1) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent scientific discoveries, continue to unlock new opportunities for its use in innovative formulations. As research progresses, it is anticipated that Diethyl D-Malate will play an even more significant role in advancing product development across multiple sectors.